(3-(Tert-butylthio)pyrrolidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: (3-tert-butylsulfanylpyrrolidin-1-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C13H19NOS2/c1-13(2,3)17-11-4-6-14(8-11)12(15)10-5-7-16-9-10/h5,7,9,11H,4,6,8H2,1-3H3
• InChI Key: PMDXVNNNQKQCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1CCN(C1)C(=O)C2=CSC=C2
• Molecular Formula: C13H19NOS2
• Molecular Weight: 269.4 g/mol

Description

The compound “(3-(Tert-butylthio)pyrrolidin-1-yl)(thiophen-3-yl)methanone” is a complex organic molecule that contains a pyrrolidine ring and a thiophene ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and thiophene is a five-membered ring with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine and thiophene rings are likely to be planar, with the other groups attached to these rings.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. The pyrrolidine ring might undergo reactions at the nitrogen atom, while the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group in the thiophen-3-yl)methanone part of the molecule might increase its solubility in polar solvents.

Scientific Research Applications

. . If you have any other questions, feel free to ask!

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential uses, such as in drug discovery or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.